Cas no 2171361-44-5 (2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171361-44-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5958342
• PubChem ID: 165577735
• Update Time: 2025-05-20

2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• EN300-1538213
• 2171361-44-5
• 2-cyclopropyl-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid

• Inchi： 1S/C25H28N2O5/c1-3-21(22(28)27-25(2,23(29)30)15-12-13-15)26-24(31)32-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,3,12-14H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t21-,25?/m0/s1
• InChI Key： KLZQDXKBFBSSGO-BWDMCYIDSA-N
• SMILES： OC(C(C)(C1CC1)NC([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

2-Cyclopropyl-2-(2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171361-44-5, known as 2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry and biotechnology. This compound has garnered attention due to its unique structure and promising applications in drug development. The molecule incorporates a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amidopropanoic acid moiety, which collectively contribute to its versatile chemical properties.

Recent studies have highlighted the importance of cyclopropyl groups in enhancing the pharmacokinetic properties of drugs. The cyclopropyl ring, being a three-membered ring with high ring strain, offers unique steric and electronic characteristics that can improve drug absorption, distribution, metabolism, and excretion (ADME) profiles. In the context of this compound, the cyclopropyl group is strategically positioned to potentially modulate these properties, making it a valuable component in drug design.

The fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it may play a role in controlling the reactivity of the amino group during synthesis or in biological systems. Recent advancements in peptide chemistry have demonstrated the utility of Fmoc groups in enabling precise control over reaction pathways, which could be leveraged to optimize the synthesis of this compound.

The amidopropanoic acid moiety introduces additional functional diversity to the molecule. Amidopropanoic acids are known for their ability to form stable amide bonds, which are crucial in many biochemical processes. This feature could be exploited to create bioconjugates or prodrugs with enhanced stability and bioavailability.

From a structural perspective, the compound exhibits a high degree of stereochemistry due to the presence of the (2S) configuration at the chiral center. Stereochemistry plays a critical role in determining the biological activity of molecules, particularly in pharmaceutical applications. The specific stereochemical arrangement in this compound may influence its interaction with biological targets, such as enzymes or receptors, making it a promising candidate for drug discovery.

Recent research has focused on the synthesis and characterization of similar compounds with complex stereochemical features. For instance, studies have explored the use of asymmetric catalysis to achieve high enantiomeric excess in such molecules. These findings suggest that the synthesis of this compound could be optimized using advanced catalytic techniques, potentially reducing production costs and improving scalability.

In terms of applications, this compound could serve as a building block for more complex molecules or as an intermediate in drug development. Its unique combination of functional groups makes it suitable for exploring diverse biological activities, such as enzyme inhibition or receptor modulation. Additionally, its structural complexity could make it an ideal candidate for investigating structure-activity relationships (SAR), which are fundamental to drug design.

Moreover, the integration of multiple functional groups within this molecule opens up possibilities for multi-target drug design. Multi-target drugs are increasingly being sought after due to their potential to address complex diseases more effectively than single-target agents. By targeting multiple pathways simultaneously, this compound could offer therapeutic benefits that surpass those of conventional drugs.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing similar compounds. These tools provide detailed insights into molecular structure and purity, ensuring that compounds like this one meet rigorous quality standards required for pharmaceutical applications.

In conclusion, 2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid represents a fascinating example of how complex molecular architectures can be harnessed for innovative applications in medicine and biotechnology. Its unique combination of functional groups and stereochemical features positions it as a valuable asset in contemporary drug discovery efforts.